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Compound of Interest

Compound Name: Nickel bromide trihydrate
Cat. No.: B12056018
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Nickel bromide trihydrate (NiBrz-3H20), ensuring the well-being of laboratory personnel and
compliance with safety regulations.

Immediate Safety Concerns and Hazard Profile

Nickel bromide trihydrate is a hazardous substance that presents multiple risks. Inhalation of
dust can irritate the nose and throat, leading to coughing and breathing difficulties[1]. It may
cause an allergic skin reaction, and upon repeated or prolonged exposure, it can cause
damage to organs[2][3]. Furthermore, it is suspected of causing genetic defects, may cause
cancer, and may damage fertility or the unborn child[2][3]. It is also very toxic to aquatic life with
long-lasting effects[2][3].
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Hazard Classification

Description

Acute Toxicity

Harmful if swallowed|[2].

Skin Sensitization

May cause an allergic skin reaction[2][3].

Respiratory Sensitization

May cause allergy or asthma symptoms or
breathing difficulties if inhaled[2][3].

Germ Cell Mutagenicity

Suspected of causing genetic defects[2][3].

Carcinogenicity

May cause cancer[2][3].

Reproductive Toxicity

May damage fertility or the unborn child[2][3].

STOT (Repeated Exposure)

Causes damage to organs through prolonged or

repeated exposure[2][3].

Aquatic Toxicity

Very toxic to aquatic life with long-lasting
effects[2][3].

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedures is mandatory to minimize exposure and ensure safe

handling.

Engineering Controls and Preparation

o Ventilation: Always handle Nickel bromide trihydrate in a well-ventilated area, preferably

within a chemical fume hood with appropriate exhaust ventilation where dust can be

formed[2].

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent skin, eye, and respiratory exposure.
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PPE Component Specification Rationale

Safety glasses with side- )
Protects against dust and

Eye/Face Protection shields or goggles, and a face
. splashes.
shield[1][2].
Chemical-resistant gloves
] (e.g., rubber gloves)[1]. Prevents skin contact and
Hand Protection ) ) )
Dispose of contaminated absorption.
gloves after use[2][4].
A complete suit protecting
] against chemicals, such as a Protects skin from accidental
Body Protection
lab coat or rubber apron and contact.

long sleeves[2][5].

For work generating dust, a
full-face particle respirator type
N100 (US) or type P3 (EN 143)

Respiratory Protection is appropriate. If the respirator

Prevents inhalation of harmful

) dust.
is the sole means of

protection, use a full-face

supplied air respirator[2].

Handling and Experimental Workflow

e Pre-Handling: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood[2]. Avoid creating dust[2].

e Weighing and Transferring:

o Perform all weighing and transferring of solid Nickel bromide trihydrate within a chemical
fume hood.

o Use a scoop or spatula to handle the solid. Avoid pouring, which can generate dust.
o Close the container tightly when not in use[2][5].

e Dissolving:
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o When dissolving, slowly add the solid to the solvent to avoid splashing.
o If heating is required, be aware that irritating gases may be produced[1].
e Post-Handling:
o Wash hands thoroughly after handling, before breaks, and at the end of the workday[2][5].

o Remove and wash contaminated clothing before reuse[3].

Disposal Plan: Waste Management Protocol

Proper disposal of Nickel bromide trihydrate and its waste is crucial to prevent environmental
contamination.

Waste Segregation and Collection

e Solid Waste: Collect unused solid Nickel bromide trihydrate and any contaminated
disposable materials (e.g., gloves, weighing paper) in a designated, sealed, and clearly
labeled hazardous waste container[2].

 Liquid Waste: Collect solutions containing Nickel bromide trihydrate in a separate, labeled
hazardous waste container for agueous inorganic waste. Do not pour down the drain[2].

Disposal Procedure

» Licensed Disposal Company: All waste must be disposed of by a licensed professional waste
disposal service[2][4].

o Container Labeling: Ensure all waste containers are accurately labeled with the contents and
associated hazards.

o Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste
disposal[5].

Emergency Procedures
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Incident First Aid Measures
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical
attention[1][2][6].

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists[2].

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open. Seek

immediate medical attention[1][2].

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, have them

Ingestion
drink water or milk. Seek immediate medical
attention[1][5].
Evacuate the area. Wear appropriate PPE.
Sweep up the solid material without creating
Spill dust and place it in a suitable, closed container

for disposal. Do not let the product enter
drains[2][3].

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Nickel bromide trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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